(2-Hydroxyethyl)-[2-hydroxy-2-(4-nitro-phenyl)-ethyl]-carbamic acid tert-butyl ester

• Molecular Formula: C15H22N2O6
• Molecular Weight: 326.34 g/mol
• IUPAC Name: tert-butyl N-(2-hydroxyethyl)-N-[2-hydroxy-2-(4-nitrophenyl)ethyl]carbamate
• InChI: InChI=1S/C15H22N2O6/c1-15(2,3)23-14(20)16(8-9-18)10-13(19)11-4-6-12(7-5-11)17(21)22/h4-7,13,18-19H,8-10H2,1-3H3
• InChI Key: UPUOROIOAKGBCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CCO)CC(C1=CC=C(C=C1)[N+](=O)[O-])O

Description

This compound belongs to the class of tert-butyl carbamates, characterized by a carbamic acid backbone protected by a tert-butyl ester group. The structure features two hydroxyethyl moieties and a 4-nitrophenyl substituent, making it distinct in terms of electronic and steric properties. The tert-butyl group enhances steric protection of the carbamate, while the nitro group introduces strong electron-withdrawing effects, influencing reactivity and interactions in synthetic or biological contexts .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	4-Nitrophenyl, dual hydroxyethyl	Likely C₁₅H₂₁N₃O₆	~347.35 (estimated)	Strong electron-withdrawing nitro group; polar hydroxyethyl groups
tert-Butyl [2-amino-2-(4-methoxyphenyl)ethyl]carbamate	4-Methoxyphenyl, amino group	C₁₄H₂₀N₂O₃	280.32	Electron-donating methoxy group; amino group enhances nucleophilicity
[2-(4-Fluoro-phenyl)-2-hydroxyimino-ethyl]-carbamic acid tert-butyl ester	4-Fluorophenyl, hydroxyimino	C₁₃H₁₇FN₂O₃	268.28	Fluorine’s electronegativity; hydroxyimino group introduces tautomerism
(2-HYDROXYIMINO-2-P-TOLYL-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER	p-Tolyl, hydroxyimino	C₁₄H₂₀N₂O₃	264.32	Methyl group (p-tolyl) increases lipophilicity; hydroxyimino for coordination
[2-(3-Hydroxy-4-methoxy-phenyl)-ethyl]-carbamic acid tert-butyl ester	3-Hydroxy-4-methoxyphenyl	C₁₄H₂₁NO₄	267.33	Phenolic hydroxyl and methoxy groups; potential for hydrogen bonding

Key Observations :

• Electron Effects : The nitro group in the target compound (electron-withdrawing) contrasts with methoxy (electron-donating) in and methyl (neutral/lipophilic) in . This impacts stability, solubility, and reactivity in synthetic pathways.
• Hydrogen Bonding: Hydroxyethyl and hydroxyimino groups (target compound and ) enhance solubility in polar solvents, whereas p-tolyl () reduces it.
• Biological Relevance: Compounds with amino groups (e.g., ) are intermediates in drug synthesis (e.g., protease inhibitors), while nitro groups (target) may confer bioactivity in enzyme inhibition or prodrugs .

Physicochemical Properties

Property	Target Compound	4-Methoxy Analog	4-Fluoro Analog	p-Tolyl Analog
Solubility	High in polar solvents (DMSO, DMF)	Moderate (polar aprotic)	Moderate (polar aprotic)	Low (lipophilic)
Stability	Sensitive to reducing agents	Stable under basic conditions	pH-dependent tautomerism	Stable at room temperature
Melting Point	Not reported (estimated >150°C)	Not reported	415.9°C (predicted)	Not reported